2-bromo-1-(4-(4-methyl-1H-imidazol-1-yl)phenyl)ethanone

• IUPAC Name: 2-bromo-1-[4-(4-methylimidazol-1-yl)phenyl]ethanone
• InChI: InChI=1S/C12H11BrN2O/c1-9-7-15(8-14-9)11-4-2-10(3-5-11)12(16)6-13/h2-5,7-8H,6H2,1H3
• InChI Key: LKQQZQZAQABIRT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(C=N1)C2=CC=C(C=C2)C(=O)CBr
• Molecular Formula: C12H11BrN2O
• DSSTOX Substance ID: DTXSID70648615
• Molecular Weight: 279.13 g/mol
• CAS No.: 810662-38-5

Description

2-Bromo-1-(4-(4-methyl-1H-imidazol-1-yl)phenyl)ethanone (BIMPE) is a synthetic compound that has been studied for its potential applications in scientific research and laboratory experiments. BIMPE is a brominated heterocyclic compound that is composed of a bromine atom, a phenyl ring, and an imidazole ring. It is a colorless, crystalline solid with a melting point of 140°C. BIMPE is a novel compound that has been studied for its potential applications in various scientific research fields, including biochemistry, pharmacology, and medicine.

Future Directions

Imidazole derivatives have a broad range of applications and are of strategic importance in the development of novel methods for the regiocontrolled synthesis of substituted imidazoles. They are used in pharmaceuticals, agrochemicals, dyes for solar cells, functional materials, and catalysis. The future directions for “2-bromo-1-(4-(4-methyl-1H-imidazol-1-yl)phenyl)ethanone” could involve exploring these areas further, although specific future directions are not detailed in the available resources.

Mechanism of Action

Target of Action

It’s known that imidazole derivatives, which this compound is a part of, have a broad range of biological activities . They are known to interact with various biological targets, including enzymes and receptors, leading to their diverse therapeutic effects .

Mode of Action

For instance, they can bind to the active sites of enzymes, altering their function . The presence of the imidazole ring in the compound structure may contribute to its interaction with its targets .

Biochemical Pathways

Imidazole derivatives are known to influence a variety of biochemical pathways due to their broad range of biological activities . These can include pathways related to inflammation, tumor growth, diabetes, allergies, and more .

Pharmacokinetics

Imidazole derivatives are generally known for their high solubility in water and other polar solvents, which can influence their absorption and distribution .

Result of Action

Given the broad range of biological activities of imidazole derivatives, the effects can be diverse, depending on the specific targets and pathways involved .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the reaction conditions, such as temperature and pH, can affect the compound’s stability and its interaction with its targets . .